Cas no 1261676-50-9 (3,2'-Dichloro-6'-(difluoromethyl)propiophenone)

• Product Name: 3,2'-Dichloro-6'-(difluoromethyl)propiophenone
• CAS No: 1261676-50-9
• MF: C₁₀H₈Cl₂F₂O
• MW: 253.072728157043
• CID: 4985123
• Update Time: 2025-06-11

3,2'-Dichloro-6'-(difluoromethyl)propiophenone Chemical and Physical Properties

Names and Identifiers

• 3,2'-Dichloro-6'-(difluoromethyl)propiophenone

• Inchi： 1S/C10H8Cl2F2O/c11-5-4-8(15)9-6(10(13)14)2-1-3-7(9)12/h1-3,10H,4-5H2
• InChI Key： KSXXPXMZLBEOSL-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C(F)F)=C1C(CCCl)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 224
• XLogP3: 3.4
• Topological Polar Surface Area: 17.1

Additional information on 3,2'-Dichloro-6'-(difluoromethyl)propiophenone

Introduction to 3,2'-Dichloro-6'-(difluoromethyl)propiophenone (CAS No. 1261676-50-9) and Its Applications in Modern Chemical Biology

3,2'-Dichloro-6'-(difluoromethyl)propiophenone, identified by the chemical identifier CAS No. 1261676-50-9, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and versatile reactivity. This compound belongs to the class of propiophenones, which are known for their broad utility in pharmaceutical synthesis, agrochemical development, and material science. The presence of both chloro and difluoromethyl substituents in its molecular structure endows it with distinct electronic and steric characteristics, making it a valuable intermediate in the synthesis of more complex molecules.

The 3,2'-Dichloro-6'-(difluoromethyl)propiophenone molecule exhibits a conjugated system that enhances its reactivity in various chemical transformations. The chlorine atoms at the 2 and 2' positions are highly electrophilic, facilitating nucleophilic substitution reactions, while the difluoromethyl group introduces electron-withdrawing effects that influence the overall reactivity profile. These features make it an attractive building block for constructing heterocyclic compounds, which are prevalent in biologically active molecules. Recent advancements in synthetic methodologies have demonstrated its utility in constructing complex scaffolds found in natural products and drug candidates.

In the realm of pharmaceutical research, 3,2'-Dichloro-6'-(difluoromethyl)propiophenone has been explored as a precursor for developing novel therapeutic agents. Its structural motif is reminiscent of several pharmacophores that exhibit antimicrobial, anti-inflammatory, and anticancer properties. For instance, derivatives of this compound have been investigated for their potential to inhibit enzymes involved in cancer cell proliferation. The difluoromethyl group, in particular, is a well-documented moiety that enhances metabolic stability and binding affinity in drug molecules. Studies have shown that incorporating this group into drug candidates can lead to improved pharmacokinetic profiles.

Recent research has also highlighted the role of 3,2'-Dichloro-6'-(difluoromethyl)propiophenone in the development of advanced materials. Its ability to undergo cross-coupling reactions with various organic substrates has been leveraged to synthesize polymers with tailored properties. These polymers find applications in electronics, coatings, and biomedical materials due to their enhanced thermal stability and mechanical strength. The chloro substituents facilitate palladium-catalyzed reactions such as Suzuki-Miyaura coupling, which is a cornerstone of modern polymer chemistry. This has opened up new avenues for creating high-performance materials with precise molecular architectures.

The synthesis of 3,2'-Dichloro-6'-(difluoromethyl)propiophenone itself is a testament to the ingenuity of synthetic chemists. Traditional methods often involve multi-step sequences that require careful optimization to achieve high yields and purity. However, recent innovations in catalytic systems have enabled more efficient routes to this compound. For example, transition-metal-catalyzed reactions have been employed to streamline the introduction of both chloro and difluoromethyl groups onto the propiophenone backbone. Such advancements not only improve the scalability of production but also reduce the environmental impact by minimizing waste generation.

The versatility of 3,2'-Dichloro-6'-(difluoromethyl)propiophenone extends beyond its role as a synthetic intermediate. It has been utilized in flow chemistry systems, where its reactions can be conducted under controlled conditions with real-time monitoring. This approach enhances reproducibility and allows for rapid screening of reaction conditions. Additionally, its stability under various storage conditions makes it a practical choice for industrial applications where long-term shelf life is critical.

In conclusion,3,2'-Dichloro-6'-(difluoromethyl)propiophenone (CAS No. 1261676-50-9) represents a cornerstone compound in modern chemical biology and material science. Its unique structural features enable diverse applications in pharmaceutical synthesis and advanced material development. As research continues to uncover new methodologies for its utilization,this compound is poised to play an even greater role in shaping the future of chemical innovation.